Cas no 16728-64-6 (3-(Benzyloxy)propan-1-amine)

• Product Name: 3-(Benzyloxy)propan-1-amine
• CAS No: 16728-64-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD07339550
• CID: 237555
• PubChem ID: 7130784
• Update Time: 2025-06-11

3-(Benzyloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)propan-1-amine
• 1-Propanamine,3-(phenylmethoxy)-
• 3-Benzyloxypropane-1-amine
• 3-phenylmethoxypropan-1-amine
• 3-benzyloxy-propylaMine
• [3-(benzyloxy)propyl]amine hydrochloride
• 3-(benzyloxy)propan-1-amine hydrochloride
• 3-benzyloxypropylamine
• 1-PROPANAMINE, 3-(PHENYLMETHOXY)-
• 3-(phenylmethoxy)propylamine
• 3-benzyloxypropyl amine
• 3-(benzyloxy)propylamine
• 3-(benzyloxy)-1-propanamine
• ARONIS24463
• QFHLJYPKYWISHS-UHFFFAOYSA-N
• HMS1741J19
• 8527AA
• SBB072321
• MFCD07339550
• FT-0645907
• CS-W019005
• J-510815
• AKOS000201071
• SCHEMBL2782
• SY104643
• 1-Amino-3-(benzyloxy)propane
• BS-13563
• DTXSID70427866
• AB30616
• 16728-64-6
• C73224
• EN300-14434
• 3-Benzyloxypropan-1-amine
• ALBB-025490

• MDL： MFCD07339550
• Inchi： 1S/C10H15NO/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,11H2
• InChI Key： QFHLJYPKYWISHS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCN

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 166.123189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1

Experimental Properties

• Density: g/cm3
• Boiling Point: 266.2°Cat760mmHg
• Flash Point: 98°C
• Refractive Index: 1.521
• PSA: 35.25000
• LogP: 2.25230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-(Benzyloxy)propan-1-amine

Introduction to 3-(Benzyloxy)propan-1-amine (CAS No. 16728-64-6)

3-(Benzyloxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 16728-64-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a benzyloxy functional group attached to a propan-1-amine backbone, has garnered attention due to its versatile structural properties and potential applications in drug development and biochemical studies.

The chemical structure of 3-(Benzyloxy)propan-1-amine consists of a propyl chain with an amine group at one end and a benzyloxy substituent at the other. This configuration imparts unique reactivity and binding capabilities, making it a valuable intermediate in synthesizing more complex molecules. The presence of both an amine and an ether linkage provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities.

In recent years, 3-(Benzyloxy)propan-1-amine has been explored for its potential role in medicinal chemistry. Its structural motif is reminiscent of bioactive scaffolds found in natural products and synthetic drugs, suggesting possible applications in the development of novel therapeutic agents. For instance, the amine group can participate in hydrogen bonding interactions, while the benzyloxy moiety can enhance lipophilicity, crucial for drug bioavailability.

One of the most compelling aspects of 3-(Benzyloxy)propan-1-amine is its utility as a building block in peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved stability and pharmacokinetic properties. The compound's ability to incorporate into peptide-like structures while maintaining flexibility makes it an attractive candidate for such applications. Recent studies have demonstrated its use in creating constrained analogs that exhibit enhanced binding affinity to target proteins.

The pharmaceutical industry has also shown interest in 3-(Benzyloxy)propan-1-amine for its potential as a precursor in synthesizing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 3-(Benzyloxy)propan-1-amine, researchers can develop molecules that selectively inhibit specific kinases, offering new therapeutic strategies.

Moreover, 3-(Benzyloxy)propan-1-amine has found applications in agrochemical research. Its structural features allow for the design of compounds with herbicidal or pesticidal properties. The benzyloxy group can be functionalized to interact with biological targets in plants or pests, providing a basis for developing environmentally friendly agrochemicals.

From a synthetic chemistry perspective, 3-(Benzyloxy)propan-1-amine serves as a versatile intermediate. It can be easily modified through various reactions such as nucleophilic substitution, alkylation, or reduction, enabling access to a wide range of derivatives. This flexibility makes it a valuable tool for chemists exploring new synthetic pathways and methodologies.

The biocatalytic potential of 3-(Benzyloxy)propan-1-amine is another area of growing interest. Enzymes can be engineered to recognize and modify this compound, facilitating the production of complex molecules under mild conditions. Such biocatalytic approaches align with the growing emphasis on sustainable chemistry practices, reducing reliance on harsh reagents and energy-intensive processes.

In conclusion, 3-(Benzyloxy)propan-1-amine (CAS No. 16728-64-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features and reactivity make it a valuable asset in pharmaceutical research, agrochemical development, and synthetic chemistry. As our understanding of its properties continues to evolve, so too will its applications, reinforcing its importance as a cornerstone molecule in modern chemical science.